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Introduction

Furfuryl acrylate (CsHsOs) is a versatile monomer derived from furfuryl alcohol, a biomass-
derived chemical.[1][2] Its unique structure, combining a furan ring with an acrylate moiety,
imparts a range of desirable properties, making it a valuable building block in the synthesis of
novel polymers and functional materials. This technical guide provides an in-depth analysis of
the molecular structure of furfuryl acrylate, its physicochemical properties, relevant
experimental protocols for its synthesis and analysis, and key chemical transformations.

Molecular Structure and Identification

Furfuryl acrylate, systematically named furan-2-ylmethyl prop-2-enoate, consists of a furan
ring attached to a methylene group, which is in turn ester-linked to an acrylic acid backbone.[1]
This structure provides two primary sites of reactivity: the acrylate double bond, which is
susceptible to polymerization, and the furan ring, which can participate in various reactions,
including Diels-Alder cycloadditions.

Table 1: Molecular Identifiers for Furfuryl Acrylate
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Identifier Value Source
Molecular Formula CsHsOs3 [1112]
IUPAC Name furan-2-ylmethyl prop-2-enoate  [1]

CAS Number 10525-17-4 [1][2]
SMILES C=CC(=0)0OCcC1=CC=C01 [1][3]

BHPLCUDMENJIRS-
InChl Key [11[3]
UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of furfuryl acrylate are summarized in the table below,
providing key data for its handling, processing, and application in various experimental settings.

Table 2: Physicochemical Properties of Furfuryl Acrylate
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Property Value Unit Source
Molecular Weight 152.15 g/mol [1112]
Boiling Point 197 °C (at 760 mmHg) [2]
Density 1.113 g/cm3 [2]
Flash Point 73 °C [2]
Vapor Pressure 0.387 mmHg (at 25°C) [2]
XLogP3 1.3 [11[2]

Hydrogen Bond Donor

Count 0 12

Hydrogen Bond

AZcep?or Count 3 2l

Rotatable Bond Count 4 [2]

Exact Mass 152.047344113 Da [1][2]
Complexity 153 [2]

Experimental Protocols

Synthesis of Furfuryl Acrylate via Transesterification

A common method for the synthesis of furfuryl acrylate is the transesterification of a methyl

acrylate with furfuryl alcohol. The following protocol is adapted from a patented method.

Materials:

Furfuryl alcohol (98 parts by weight)

Methyl acrylate (258 parts by weight)

p-Phenylenediamine (polymerization inhibitor) (10 parts by weight)

Powdered aluminum tertiary-butoxide (catalyst)
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Procedure:

Combine furfuryl alcohol, methyl acrylate, p-phenylenediamine, and powdered aluminum
tertiary-butoxide in a suitable reaction vessel.

o Heat the mixture on a water bath until a complete solution is obtained.

o Transfer the reaction vessel to an oil bath and fit it with a fractionating column and a
condenser.

» Heat the solution to facilitate the alcoholysis reaction.

e As the reaction proceeds, a methanol-methyl acrylate azeotrope will distill. Continuously
remove this distillate to drive the equilibrium towards the product.

e Once the methanol evolution has ceased, distill off the excess methyl acrylate.

e The remaining crude furfuryl acrylate can then be purified by distillation under reduced
pressure.

Analysis of Furfuryl Acrylate

3.2.1. High-Performance Liquid Chromatography (HPLC)
A general reverse-phase HPLC method can be employed for the analysis of furfuryl acrylate.
e Column: A C18 column, such as Newcrom R1, is suitable.

» Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with a phosphoric acid
modifier. For mass spectrometry detection, formic acid should be used in place of phosphoric
acid.

o Detection: UV detection at a wavelength determined by the UV-Vis spectrum of furfuryl
acrylate.

3.2.2. Gas Chromatography (GC)
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Gas chromatography can be used for the analysis of furfuryl acrylate and other volatile furan
derivatives.

e Column: A capillary column with a polar stationary phase is recommended for the direct
analysis of furfuryl alcohol and related compounds.

« Injector: Direct injection into a heated inlet.

o Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for
detection and identification.

o Temperature Program: An optimized temperature ramp will be necessary to achieve good
separation from other components in a mixture.

3.2.3. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a valuable tool for monitoring the polymerization of acrylates.
o Method: Attenuated Total Reflectance (ATR) or transmission mode can be used.

e Analysis: The disappearance of the characteristic C=C bond stretching vibration of the
acrylate monomer (around 1637 cm~1) and the appearance or change in intensity of ester
bond vibrations can be monitored over time to follow the curing process.

Chemical Reactions and Pathways
Free Radical Polymerization

Furfuryl acrylate can undergo free radical polymerization to form poly(furfuryl acrylate). This
process is typically initiated by heat or a chemical initiator.
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Caption: Free radical polymerization of furfuryl acrylate.

Diels-Alder Reaction

The furan ring of furfuryl acrylate can act as a diene in a Diels-Alder reaction with a suitable
dienophile, such as a maleimide. This reaction is often thermoreversible and is utilized in the
development of self-healing materials.
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Caption: Reversible Diels-Alder reaction of furfuryl acrylate.

Conclusion

Furfuryl acrylate is a bio-derived monomer with significant potential in materials science and
polymer chemistry. Its well-defined molecular structure and dual reactivity offer a platform for

the creation of a wide array of functional polymers. The information and protocols provided in
this guide serve as a comprehensive resource for researchers and professionals engaged in

the exploration and application of this promising chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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